Cas no 2137592-12-0 (3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine)
3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties
Names and Identifiers
-
- EN300-742632
- 3-chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine
- 2137592-12-0
- 3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine
-
- Inchi: 1S/C10H13ClN2S/c1-6-10(14-7(2)13-6)8-3-9(11)5-12-4-8/h3,9,12H,4-5H2,1-2H3
- InChI Key: IDRFQXBPBLVXDU-UHFFFAOYSA-N
- SMILES: ClC1C=C(C2=C(C)N=C(C)S2)CNC1
Computed Properties
- Exact Mass: 228.0487973g/mol
- Monoisotopic Mass: 228.0487973g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 53.2Ų
3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-742632-0.05g |
3-chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine |
2137592-12-0 | 95% | 0.05g |
$1750.0 | 2024-05-24 | |
| Enamine | EN300-742632-0.1g |
3-chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine |
2137592-12-0 | 95% | 0.1g |
$1834.0 | 2024-05-24 | |
| Enamine | EN300-742632-0.25g |
3-chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine |
2137592-12-0 | 95% | 0.25g |
$1917.0 | 2024-05-24 | |
| Enamine | EN300-742632-0.5g |
3-chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine |
2137592-12-0 | 95% | 0.5g |
$2000.0 | 2024-05-24 | |
| Enamine | EN300-742632-1.0g |
3-chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine |
2137592-12-0 | 95% | 1.0g |
$2083.0 | 2024-05-24 | |
| Enamine | EN300-742632-2.5g |
3-chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine |
2137592-12-0 | 95% | 2.5g |
$4084.0 | 2024-05-24 | |
| Enamine | EN300-742632-5.0g |
3-chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine |
2137592-12-0 | 95% | 5.0g |
$6043.0 | 2024-05-24 | |
| Enamine | EN300-742632-10.0g |
3-chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine |
2137592-12-0 | 95% | 10.0g |
$8961.0 | 2024-05-24 |
3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine
Comprehensive Guide to 3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2137592-12-0): Properties, Applications, and Market Insights
3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2137592-12-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a tetrahydropyridine core with a dimethylthiazole moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of both nitrogen and sulfur heteroatoms in its structure.
The compound's molecular formula and precise structural features contribute to its unique physicochemical properties. With a chloro substituent at the 3-position and a dimethylthiazolyl group at the 5-position, this molecule exhibits interesting electronic characteristics that make it valuable for medicinal chemistry applications. Current trends in drug development highlight the importance of such nitrogen-containing heterocycles, as they often demonstrate improved bioavailability and target specificity compared to simpler aromatic systems.
In the context of drug discovery, 3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine serves as a crucial building block for the synthesis of potential CNS-active compounds. The tetrahydropyridine moiety is particularly relevant given its structural similarity to several neurotransmitter analogs. Recent studies have explored its utility in developing modulators for dopamine receptors and other neurological targets, addressing growing concerns about neurodegenerative diseases and mental health disorders.
The agrochemical industry has also shown interest in derivatives of this compound, particularly for developing novel pesticide formulations. The combination of thiazole and pyridine rings in its structure provides a unique pharmacophore that may interact with biological targets in pests while maintaining favorable environmental profiles. This aligns with current market demands for eco-friendly crop protection solutions that minimize ecological impact.
From a synthetic chemistry perspective, 3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine presents interesting challenges and opportunities. The presence of multiple reactive sites allows for various functionalization strategies, making it a valuable intermediate for structure-activity relationship studies. Recent publications have highlighted innovative catalytic methods for modifying similar scaffolds, reflecting the compound's relevance in modern organic synthesis methodologies.
Market analysis indicates growing demand for specialized heterocyclic compounds like 3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine, particularly in the contract research organization sector. Pharmaceutical companies are increasingly outsourcing intermediate synthesis to specialized suppliers, creating opportunities for manufacturers of this compound. The global market for such fine chemicals is projected to expand significantly, driven by advancements in personalized medicine and targeted therapies.
Quality control and analytical characterization of 3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine require sophisticated techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. Recent advancements in analytical technology have improved the detection and quantification of impurities, addressing industry concerns about process-related substances in active pharmaceutical ingredients.
The compound's storage and handling requirements follow standard protocols for organic intermediates. Proper container selection and temperature control are essential to maintain stability, particularly given the sensitivity of the tetrahydropyridine ring system. These considerations are increasingly important as regulatory agencies emphasize good manufacturing practices throughout the chemical supply chain.
Looking ahead, 3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine is poised to play a significant role in addressing current challenges in drug development. Its structural features align with emerging trends in fragment-based drug design and computational chemistry, where researchers seek to optimize molecular properties through rational design. The compound's versatility makes it particularly valuable for high-throughput screening platforms and combinatorial chemistry approaches.
In conclusion, 3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2137592-12-0) represents an important chemical entity with diverse applications in pharmaceutical research and agrochemical development. Its unique structural characteristics and synthetic versatility position it as a valuable tool for addressing current challenges in medicinal chemistry and material science. As research continues to explore its potential, this compound is likely to remain relevant in the evolving landscape of specialty chemicals and drug discovery.
2137592-12-0 (3-Chloro-5-(dimethyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)